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Compound of Interest

Compound Name: Pirodavir

Cat. No.: B1678457

For researchers, scientists, and drug development professionals, the proper management and
disposal of investigational compounds like Pirodavir are paramount to ensuring laboratory
safety and environmental protection. This document provides a comprehensive, step-by-step
guide for the safe handling and disposal of Pirodavir, grounded in established laboratory
safety protocols and chemical waste management principles.

Pirodavir: Chemical and Safety Data Overview

Pirodavir is a broad-spectrum antipicornaviral agent.[1][2] Understanding its chemical and
physical properties is the first step toward safe disposal. While a specific Safety Data Sheet
(SDS) with comprehensive disposal instructions is not publicly available, information from
chemical suppliers and the compound's chemical structure allows for a conservative
assessment of its potential hazards.

Table 1: Chemical and Physical Properties of Pirodavir
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Property Value Source
CAS Number 124436-59-5 [1][3]
Molecular Formula C21H27N303 [1][3]
Molecular Weight 369.46 g/mol [3]
Appearance White to beige powder [3114]
Solubility DMSO: 5 mg/mL [31[4]
Storage Temperature 2-8°C [3][4]
Storage Class 11 - Combustible Solids [3114]
Water Hazard Class (WGK) 3 (Highly hazardous for water) [3114]

Hazard Assessment and Waste Classification

In the absence of a specific Safety Data Sheet (SDS), Pirodavir should be handled as a
potentially hazardous chemical waste. This conservative approach is based on its chemical
structure, which contains a pyridazine ring, a piperidine ring, and an ethyl ester group. General
information on these chemical classes suggests potential for toxicity and environmental hazard.

Key considerations for hazard assessment:

« Toxicity: As an active pharmaceutical ingredient, Pirodavir is designed to have biological
effects. Its toxicity profile in humans is not fully characterized, and it should be handled with
care to avoid exposure.

» Environmental Hazard: With a Water Hazard Class of 3, Pirodavir is considered highly
hazardous to aquatic life.[3][4] Therefore, it must not be disposed of down the drain.

o Combustibility: It is classified as a combustible solid, meaning it can catch fire, though not as
readily as a flammable substance.[3][4]

Based on these considerations, Pirodavir waste must be classified as hazardous chemical
waste and disposed of in accordance with local, state, and federal regulations, such as the
Resource Conservation and Recovery Act (RCRA) in the United States.
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Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the necessary steps for the safe collection, storage, and disposal of
Pirodavir waste, including unused or expired compounds, contaminated labware, and personal
protective equipment (PPE).

1. Personal Protective Equipment (PPE): Before handling Pirodavir in any form, ensure the
following PPE is worn:

 Nitrile gloves
» Safety glasses or goggles
e Alab coat

2. Waste Segregation and Collection:
e Solid Pirodavir Waste:

o Collect unused or expired Pirodavir powder in its original container or a clearly labeled,
sealed, and compatible waste container.

o Contaminated items such as weigh boats, spatulas, and disposable labware should be
placed in a designated, sealed plastic bag or container labeled "Hazardous Chemical
Waste: Pirodavir.”

e Liquid Pirodavir Waste (e.g., solutions in DMSO):

o Collect all liquid waste containing Pirodavir in a designated, leak-proof, and clearly
labeled hazardous waste container.

o Do not mix Pirodavir waste with other incompatible chemical waste streams.
e Contaminated PPE:

o Used gloves, bench paper, and other contaminated disposable materials should be
collected in a designated hazardous waste bag.
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3. Waste Container Labeling: All containers of Pirodavir waste must be clearly labeled with the
following information:

e The words "Hazardous Waste"

e The full chemical name: "Pirodavir" and its CAS number: "124436-59-5"

e The primary hazards (e.g., "Toxic," "Environmentally Hazardous")

e The accumulation start date (the date the first piece of waste was added to the container)
» The name of the principal investigator or laboratory contact

4. Storage of Pirodavir Waste:

o Store Pirodavir waste in a designated Satellite Accumulation Area (SAA) within the
laboratory.

e The SAA must be at or near the point of generation and under the control of the laboratory
personnel.

o Ensure waste containers are kept closed at all times, except when adding waste.
» Store containers in secondary containment to prevent spills.
5. Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the Pirodavir hazardous waste.

e Do not attempt to dispose of Pirodavir waste through regular trash or by drain disposal.

e The primary method of disposal for this type of chemical waste is typically incineration by a
licensed hazardous waste management facility.

Table 2: Summary of Pirodavir Disposal Procedures

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1678457?utm_src=pdf-body
https://www.benchchem.com/product/b1678457?utm_src=pdf-body
https://www.benchchem.com/product/b1678457?utm_src=pdf-body
https://www.benchchem.com/product/b1678457?utm_src=pdf-body
https://www.benchchem.com/product/b1678457?utm_src=pdf-body
https://www.benchchem.com/product/b1678457?utm_src=pdf-body
https://www.benchchem.com/product/b1678457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Waste Type Collection Method

Container Type

Final Disposal
Route

Solid Pirodavir )
Collectin a
(powder, )
) designated, sealed
contaminated )
container.
labware)

Labeled hazardous
waste container or

bag.

Incineration via

certified vendor.

o ] Collectin a
Liquid Pirodavir )
designated, sealed

Labeled, leak-proof

hazardous waste

Incineration via

(solutions) ) ) certified vendor.
container. container.

Contaminated PPE Place in a designated Labeled hazardous Incineration via

(gloves, etc.) waste bag. waste bag. certified vendor.

Pirodavir Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Pirodavir waste in a laboratory setting.
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Caption: Pirodavir Disposal Decision Workflow.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of
Pirodavir, thereby protecting themselves, their colleagues, and the environment. Always
consult with your institution's Environmental Health and Safety department for specific
guidance and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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